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Compound of Interest

Methyl 4-bromo-3,5-
Compound Name:
dimethoxybenzoate

Cat. No.: B181869

Technical Data Sheet: Methyl 4-bromo-3,5-
dimethoxybenzoate

Audience: Researchers, scientists, and drug development professionals.

Chemical Identity and Properties

Methyl 4-bromo-3,5-dimethoxybenzoate is an organic building block used in various
research and synthesis applications. This document provides core technical data regarding its
molecular formula and weight.

Data Presentation

Identifier Value Source
Molecular Formula C10H11BrOa4 [1][2]13]
Molecular Weight 275.10 g/mol [1112]131[4]
CAS Number 26050-64-6 [1][3]

Experimental Protocols
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The molecular weight and formula of a compound like Methyl 4-bromo-3,5-
dimethoxybenzoate are typically determined and confirmed using a combination of the
following standard analytical techniques:

o Mass Spectrometry (MS): This technique is used to measure the mass-to-charge ratio of
ions. The molecular ion peak in the mass spectrum provides the molecular weight of the
compound. High-resolution mass spectrometry (HRMS) can provide the exact mass, which
helps in determining the elemental composition and thus the molecular formula.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 13C NMR spectroscopy
provide information about the structure of the molecule, including the number and types of
hydrogen and carbon atoms. This data is crucial for confirming the molecular structure and,
by extension, the molecular formula.

o Elemental Analysis: This method determines the percentage composition of elements (like
carbon, hydrogen, and bromine) in a sample. The results are used to empirically derive the
molecular formula.

A detailed experimental protocol for the synthesis and characterization of Methyl 4-bromo-3,5-
dimethoxybenzoate can involve refluxing 4-bromo-3,5-dihydroxybenzoic acid with dimethyl
sulfate in the presence of potassium carbonate, followed by purification and analysis using the
techniques mentioned above to confirm its identity and purity[3].

Logical Relationships of Molecular Components

The following diagram illustrates the constituent parts that form the molecular formula of
Methyl 4-bromo-3,5-dimethoxybenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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